2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(1-ethylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C21H20N4O2/c1-3-25-20-16(13-14-9-5-7-11-17(14)22-20)19(24-25)23-21(26)15-10-6-8-12-18(15)27-4-2/h5-13H,3-4H2,1-2H3,(H,23,24,26)
• InChI Key: VFRHHKVSVKSHJL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4OCC
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of certain proteins that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments is its high selectivity for cancer cells. This compound has been shown to specifically target cancer cells while leaving healthy cells unharmed. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research involving 2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy.

Synthesis Methods

The synthesis of 2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been reported in several studies. One of the methods involves the reaction of 1-ethyl-3-(2-nitrophenyl)-1H-pyrazolo[3,4-b]quinoline with ethylamine in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then reduced using hydrogen gas to obtain the final product.

Scientific Research Applications

2-ethoxy-N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been studied extensively for its potential applications in scientific research. One of the main areas of research is its use as a fluorescent probe for detecting and imaging cancer cells. This compound has also been studied for its potential use as an anti-cancer drug, as it has been shown to inhibit the growth of cancer cells in vitro.